Cas no 62400-02-6 (Cyclohexanecarboxamide, N-butyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-)

• Product Name: Cyclohexanecarboxamide, N-butyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• CAS No: 62400-02-6
• MF: C₁₇H₂₉N₃O
• MW: 291.431664228439
• CID: 446214
• PubChem ID: 20394372
• Update Time: 2025-04-19

Cyclohexanecarboxamide, N-butyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-butyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• N-butyl-N-(1,3,5-trimethylpyrazol-4-yl)cyclohexanecarboxamide
• 62400-02-6
• DTXSID00606687
• SCHEMBL11560979
• N-Butyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)cyclohexanecarboxamide

• Inchi： 1S/C17H29N3O/c1-5-6-12-20(16-13(2)18-19(4)14(16)3)17(21)15-10-8-7-9-11-15/h15H,5-12H2,1-4H3
• InChI Key： FHVDQGWPKFCAGN-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N(C1C(C)=NN(C)C=1C)CCCC

Computed Properties

• Exact Mass: 291.23127
• Monoisotopic Mass: 291.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13